Cas no 37627-16-0 (1-Imidazolidinecarbonylchloride, 2-thioxo-)

1-Imidazolidinecarbonylchloride, 2-thioxo- structure
37627-16-0 structure
Product Name:1-Imidazolidinecarbonylchloride, 2-thioxo-
CAS No:37627-16-0
MF:C4H5ClN2OS
MW:164.613298177719
CID:296979
PubChem ID:12900322
Update Time:2025-04-19

1-Imidazolidinecarbonylchloride, 2-thioxo- Chemical and Physical Properties

Names and Identifiers

    • 1-Imidazolidinecarbonylchloride, 2-thioxo-
    • 1-Imidazolidinecarbonyl chloride, 2-thioxo- (9CI)
    • 2-sulfanylideneimidazolidine-1-carbonyl chloride
    • 1-IMIDAZOLIDINECARBONYLCHLORIDE,2-THIOXO-
    • 1-Chlorocarbonyl-imidazolidine-2-thione
    • 1-IMIDAZOLIDINECARBONYL CHLORIDE, 2-THIOXO-
    • DTXSID60512553
    • SCHEMBL11685172
    • 37627-16-0
    • RUZNGTORRLNXHV-UHFFFAOYSA-N
    • 2-sulfanyl-4,5-dihydro-1H-imidazole-1-carbonyl chloride
    • EN300-1611757
    • Inchi: 1S/C4H5ClN2OS/c5-3(8)7-2-1-6-4(7)9/h1-2H2,(H,6,9)
    • InChI Key: RUZNGTORRLNXHV-UHFFFAOYSA-N
    • SMILES: ClC(N1C(NCC1)=S)=O

Computed Properties

  • Exact Mass: 163.98125
  • Monoisotopic Mass: 163.9811117g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 64.4Ų

Experimental Properties

  • PSA: 32.34
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